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Compound of Interest

Compound Name:
4-Methanesulfonylbutane-1-

sulfonamide

CAS No.: 2094341-16-7

Cat. No.: B2473302

Get Quote

In the landscape of drug discovery and chemical research, we often encounter novel

compounds for which comprehensive safety data is not yet publicly available. The target of this

guide, 4-Methanesulfonylbutane-1-sulfonamide (CAS 1050514-24-3), is one such molecule.

While its structure is known, a specific, verified Safety Data Sheet (SDS) is not readily found in

public databases[1].

This guide, therefore, adopts a crucial scientific and safety-oriented approach. It will use the

simplest aliphatic sulfonamide, Methanesulfonamide (CAS 3144-09-0), as a well-documented

surrogate to illustrate the principles of safety assessment, handling, and risk mitigation. The

toxicological and safety data presented herein pertains specifically to Methanesulfonamide.

Crucial Directive: The principles discussed are broadly applicable to aliphatic sulfonamides, but

they are not a direct substitute for a compound-specific SDS. Researchers handling 4-
Methanesulfonylbutane-1-sulfonamide must obtain the official SDS from their chemical

supplier and use it as the primary source of safety information. This document serves as an

educational tool to enhance your interpretation and application of that critical data.
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Section 1: Compound Identification and
Physicochemical Properties
Understanding the physical nature of a compound is the foundation of its safe handling.

Aliphatic sulfonamides are organosulfur compounds characterized by a sulfonyl group attached

to an amine and an alkyl chain.[2] These compounds are versatile intermediates in organic

synthesis.[3]

For our case study, Methanesulfonamide is a white crystalline solid.[4] Its key properties,

derived from various safety data sheets, are summarized below. This data informs us about its

physical state at room temperature, its potential to form dust, and its solubility, which is critical

for spill cleanup and understanding its environmental fate.

Table 1: Physicochemical Properties of Methanesulfonamide (CAS 3144-09-0)

Property Value Source / Comment

Molecular Formula CH₅NO₂S [4]

Molecular Weight 95.12 g/mol [5]

Appearance
White to slightly pale reddish-

yellow crystal/powder
[4]

Melting Point 91°C [4]

Boiling Point Data not available [4]

Solubility Soluble in water [5]

Vapor Pressure Data not available [4]

Causality Insight: The solid, crystalline nature at room temperature necessitates procedures to

control dust generation during weighing and transfer, as fine particulates are easily inhaled.

Section 2: Hazard Identification and Toxicological
Profile
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Based on the Globally Harmonized System (GHS), Methanesulfonamide is classified as a

hazardous substance. The primary concerns for researchers are irritation to the skin and eyes.

[4][5][6]

Table 2: GHS Hazard Classification for Methanesulfonamide

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation

Source: Compiled from multiple SDS.[4][5][6]

Toxicological Narrative & Rationale:

The sulfonamide functional group (-SO₂NH₂) is the likely source of the irritant effects. While a

simple aliphatic sulfonamide, it can still interact with biological tissues.

Skin and Eye Irritation: Direct contact can lead to local inflammation, redness, and pain.[5]

The mechanism is not fully elucidated for this specific molecule but is a common property of

many reactive organic compounds. The precautionary principle dictates that we assume any

novel, related structure could have similar or even enhanced irritant properties until proven

otherwise.

Inhalation: While not classified as a respiratory irritant in all SDS, some sources indicate it

may cause respiratory irritation.[7] Inhaling the dust can be harmful.[5] Therefore, handling

procedures must minimize dust generation.

Ingestion: Ingestion may be harmful and can cause gastrointestinal irritation.[5]

Chronic Effects: Crucially, for Methanesulfonamide, there is no data available to classify it as

a germ cell mutagen, carcinogen, or reproductive toxin.[4][5] However, the absence of data

is not evidence of safety. Other sulfonamides and related compounds, such as ethyl

methanesulfonate, are known mutagens and suspected carcinogens.[8] This underscores
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the importance of minimizing exposure to all research chemicals, as their long-term

toxicological profiles are often incomplete.

Section 3: Risk Assessment and Exposure Control
Workflow
A self-validating safety protocol is not a static document but a dynamic workflow. For any new

chemical, especially one with data gaps, a systematic risk assessment is paramount. The

following workflow illustrates the decision-making process a researcher should undertake.
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Phase 1: Pre-Experiment Planning

Phase 2: Hazard Control & PPE Selection

Phase 3: Protocol Implementation

Receive New Compound
(e.g., 4-Methanesulfonylbutane-1-sulfonamide)

Obtain & Critically Review
Supplier's SDS

Literature Search for Hazard Data
(Toxicity, Reactivity of Analogs)

Define Experimental Scale
(mg, g, kg)

Identify Primary Hazards
(e.g., Skin/Eye Irritant, Dust Inhalation)

Assess Risk

Select Engineering Controls
(Fume Hood, Ventilated Enclosure)

Select Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator if needed)

Develop Step-by-Step
Safe Handling Protocol

Designate Storage Location
(Cool, Dry, Away from Oxidizers)

Prepare Emergency Plan
(Spill Kit, Eyewash/Shower Access)

Click to download full resolution via product page

Caption: Workflow for Safe Chemical Handling Protocol Development.
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Section 4: Safe Handling, Storage, and Emergency
Protocols
Experimental Protocol: Standard Laboratory Handling

This protocol is based on the identified hazards of Methanesulfonamide and represents best

practices for similar solid organic compounds.

Preparation:

Ensure the designated work area, typically a chemical fume hood, is clean and

uncluttered.

Verify that the safety shower and eyewash station are accessible and functional.[5]

Don the required PPE as detailed in Table 3.

Weighing and Transfer:

Perform all weighing and transfer operations within a fume hood or a ventilated balance

enclosure to contain dust.

Use a spatula to carefully transfer the solid. Avoid scooping actions that could aerosolize

the powder.

Close the primary container immediately after dispensing the required amount.

Reaction Setup:

If dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Ensure all reaction vessels are appropriately clamped and secured.

Post-Handling:

Decontaminate the spatula and weighing vessel with an appropriate solvent.

Wipe down the work surface in the fume hood.
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Remove gloves using the proper technique (e.g., skin-to-skin, glove-to-glove) and dispose

of them in the designated chemical waste.

Wash hands thoroughly with soap and water after exiting the laboratory.[4]

Personal Protective Equipment (PPE) Selection

The choice of PPE is a direct consequence of the hazard assessment. It is the last line of

defense, after engineering controls.

Table 3: Recommended PPE for Handling Methanesulfonamide

Protection Type Specification Rationale and Causality

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Mandatory. Protects against

airborne dust particles and

accidental splashes causing

serious eye irritation.[4][5]

Hand Protection
Nitrile or other chemically

resistant gloves.

Mandatory. Prevents direct

skin contact that can cause

skin irritation.[4][5]

Skin/Body Protection Standard laboratory coat.

Protects against incidental

contact and contamination of

personal clothing.

Respiratory Protection

Not required for small-scale

use in a fume hood. Use a

NIOSH-approved respirator

(e.g., N95) for large quantities

or if dust cannot be controlled.

Protects against inhalation of

irritating dust particles. The

need is determined by the

scale and effectiveness of

engineering controls.[4]

Storage and Incompatibilities

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[4][5]
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Incompatible Materials: Keep away from strong oxidizing agents.[5][6] The sulfonamide

group can be susceptible to oxidation, which could lead to an exothermic and potentially

hazardous reaction.

Emergency First Aid Measures

These procedures are critical and should be known by all personnel working with the

compound.

Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek

immediate medical attention.[5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water for at least 15 minutes. If skin irritation occurs, get medical

advice/attention.[4][5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If feeling

unwell, call a poison center or doctor.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]

Section 5: Stability, Reactivity, and Disposal
Chemical Stability: The compound is stable under normal storage conditions.[5]

Conditions to Avoid: Avoid dust formation and exposure to incompatible materials like strong

oxidizers.[5]

Hazardous Decomposition Products: Upon thermal decomposition (e.g., in a fire), it may

produce hazardous gases, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen

oxides (NOx), and sulfur oxides (SOx).[5]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not mix with other waste

streams unless explicitly permitted.[6]
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Conclusion
While 4-Methanesulfonylbutane-1-sulfonamide lacks a comprehensive public safety profile,

a thorough analysis of its simpler analog, Methanesulfonamide, provides a robust framework

for its safe handling. The core principles are rooted in the control of exposure through

engineering controls and appropriate PPE, guided by a clear understanding of the compound's

primary hazards: skin and eye irritation and the risks associated with dust inhalation. Always

prioritize obtaining and adhering to the manufacturer-specific Safety Data Sheet. A culture of

safety is not built on assumptions, but on diligent inquiry, critical assessment, and cautious

execution.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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